Cas no 540469-12-3 (3-bromo-7-chloroimidazo1,2-apyrimidine)

3-bromo-7-chloroimidazo1,2-apyrimidine structure
540469-12-3 structure
Product Name:3-bromo-7-chloroimidazo1,2-apyrimidine
CAS No:540469-12-3
MF:C6H3BrClN3
MW:232.465118646622
MDL:MFCD22035170
CID:3445392
PubChem ID:76849718
Update Time:2025-04-21

3-bromo-7-chloroimidazo1,2-apyrimidine Chemical and Physical Properties

Names and Identifiers

    • IMIDAZO[1,2-A]PYRIMIDINE, 3-BROMO-7-CHLORO-
    • 3-Bromo-7-chloroimidazo[1,2-a]pyrimidine
    • 3-bromo-7-chloroimidazo1,2-apyrimidine
    • QWA46912
    • 839-955-0
    • D75496
    • 540469-12-3
    • Z1416159769
    • EN300-1601635
    • 3-Bromo-7-chloroimidazo(1,2-a)pyrimidine
    • CS-0093912
    • DB-165673
    • MDL: MFCD22035170
    • Inchi: 1S/C6H3BrClN3/c7-4-3-9-6-10-5(8)1-2-11(4)6/h1-3H
    • InChI Key: FYWFJPNRYNRXPJ-UHFFFAOYSA-N
    • SMILES: C12=NC=C(Br)N1C=CC(Cl)=N2

Computed Properties

  • Exact Mass: 230.91989Da
  • Monoisotopic Mass: 230.91989Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 30.2Ų

3-bromo-7-chloroimidazo1,2-apyrimidine Pricemore >>

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Enamine
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